Cas no 71384-29-7 (1-acetyl-5-(9,12-dimethyl-6,6a,7,8,9,10,10a,11-octahydro-5H-7,5-azaethano-benzo[5,6]cyclohepta[1,2,-b]pyridin-2-ylmethyl)-7-methyl-quinoline)

1-acetyl-5-(9,12-dimethyl-6,6a,7,8,9,10,10a,11-octahydro-5H-7,5-azaethano-benzo[5,6]cyclohepta[1,2,-b]pyridin-2-ylmethyl)-7-methyl-quinoline structure
71384-29-7 structure
Product Name:1-acetyl-5-(9,12-dimethyl-6,6a,7,8,9,10,10a,11-octahydro-5H-7,5-azaethano-benzo[5,6]cyclohepta[1,2,-b]pyridin-2-ylmethyl)-7-methyl-quinoline
CAS No:71384-29-7
MF:C30H45N3O
MW:463.697808027267
CID:2069703
Update Time:2025-04-21

1-acetyl-5-(9,12-dimethyl-6,6a,7,8,9,10,10a,11-octahydro-5H-7,5-azaethano-benzo[5,6]cyclohepta[1,2,-b]pyridin-2-ylmethyl)-7-methyl-quinoline Chemical and Physical Properties

Names and Identifiers

    • 1-acetyl-5-(9,12-dimethyl-6,6a,7,8,9,10,10a,11-octahydro-5H-7,5-azaethano-benzo[5,6]cyclohepta[1,2,-b]pyridin-2-ylmethyl)-7-methyl-quinoline
    • Dihydrolycolucin
    • Inchi: 1S/C30H45N3O/c1-18-11-22-16-28-25(23-15-27(22)29(12-18)32(4)17-23)8-7-24(31-28)14-21-10-19(2)13-30-26(21)6-5-9-33(30)20(3)34/h7-8,18-19,21-23,26-27,29-30H,5-6,9-17H2,1-4H3
    • InChI Key: ISIRLZXRTUYRQA-UHFFFAOYSA-N
    • SMILES: CC1CC2C(CCCN2C(=O)C)C(CC2N=C3C(C4CN(C)C5C(C(C3)CC(C5)C)C4)=CC=2)C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • XLogP3: 4.338

1-acetyl-5-(9,12-dimethyl-6,6a,7,8,9,10,10a,11-octahydro-5H-7,5-azaethano-benzo[5,6]cyclohepta[1,2,-b]pyridin-2-ylmethyl)-7-methyl-quinoline Related Literature

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